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Compound of Interest

Compound Name: 3,3-Thiodipropionitrile

Cat. No.: B089633

An In-depth Technical Guide to 3,3'-Thiodipropionitrile

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and applications of 3,3'-Thiodipropionitrile (TDPN). TDPN,
with the chemical formula S(CH2CH2CN)z, is a symmetrical molecule featuring a central
thioether linkage and two terminal nitrile groups.[1][2] This unique structure imparts versatile
reactivity, making it a valuable intermediate in organic synthesis and polymer chemistry.[3] This
document is intended for researchers, scientists, and professionals in drug development and
materials science, presenting quantitative data in structured tables, detailing experimental
protocols for its synthesis and key reactions, and visualizing chemical pathways.

Physical and Chemical Properties

3,3'-Thiodipropionitrile is a clear, colorless to slightly yellow liquid under standard conditions.
[4][5] Its key physical and chemical identifiers and properties are summarized below.

Table 1: General and Chemical Identifiers
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Property Value Reference
CAS Number 111-97-7 [1103114]
Molecular Formula CeHsN2S [41[6]
Molecular Weight 140.21 g/mol [11[3]

3-[(2-
IUPAC Name Cyanoethyl)sulfanyl]propanenit  [4][6]

rile

B,B'-Thiodipropionitrile, Bis(2-
Synonyms i [617]
cyanoethyl) sulfide

NDVLTZFQVDXFAN-
InChl Key [3][6]
UHFFFAOYSA-N

EC Number 203-926-5 [1114]

Table 2: Physical Properties

Property Value Conditions Reference

Clear colorless to )
Appearance ) o Ambient [415]
slightly yellow liquid

Melting Point 24-25 °C [4115]

Boiling Point 179-180 °C @ 3 Torr [4]
191-194 °C @ 7 mm Hg [5]

Density 1.11 g/mL at 25 °C [5]
1.24 g/cm3 [4]

Flash Point 195 °C Closed cup [1114]
Refractive Index n20/D 1.499 [4115]

Soluble in water,
Solubility benzene, acetone, [8]

ethanol

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/88590
https://www.benchchem.com/product/b089633
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.mzcloud.org/compound/reference/3299
https://www.sigmaaldrich.com/US/en/product/aldrich/88590
https://www.benchchem.com/product/b089633
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.mzcloud.org/compound/reference/3299
https://www.mzcloud.org/compound/reference/3299
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111977&Mask=200
https://www.benchchem.com/product/b089633
https://www.mzcloud.org/compound/reference/3299
https://www.sigmaaldrich.com/US/en/product/aldrich/88590
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://chemdad.com/index.php?c=article&id=2578
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://chemdad.com/index.php?c=article&id=2578
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://chemdad.com/index.php?c=article&id=2578
https://chemdad.com/index.php?c=article&id=2578
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.sigmaaldrich.com/US/en/product/aldrich/88590
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://chemdad.com/index.php?c=article&id=2578
https://www.tcichemicals.com/JP/en/sds/I0010_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 3: Spectroscopic Data

Data Type Availability Source

High-quality, manually curated
Mass Spectrometry mass spectral data (MS1, mzCloud

MS2) are available.

IR Spectrum Data available. NIST WebBook

Chemical Synthesis and Reactivity

The reactivity of 3,3'-Thiodipropionitrile is primarily dictated by its thioether and nitrile
functional groups, allowing for a range of chemical transformations.

Synthesis of 3,3'-Thiodipropionitrile

The most common laboratory and industrial synthesis involves the base-catalyzed addition of
hydrogen sulfide to acrylonitrile.[3]

Nucleophilic Attack

Reaction with 2nd
Protonation Acrylonitrile

Acrylonitrile (2 eq)

Deprotonation

-Hydrugen Sulfide
Hydrosulfide ion (HS™)

Carbanionic Intermediate 3-Mercaptopropionitrile 3,3-Thiodipropionitrile

Base (e.g., NaOH)

Click to download full resolution via product page
Caption: Base-catalyzed synthesis of 3,3'-Thiodipropionitrile.

Experimental Protocol: Base-Catalyzed Addition[3][9]
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o Reactant Preparation: Prepare a solution of a basic catalyst, such as sodium hydroxide or
sodium sulfide, in an aqueous medium. For industrial-scale production, a 25-30% aqueous
solution of sodium sulfide is often used.[3]

o Reaction Initiation: Deprotonate hydrogen sulfide with the base to generate the potent
nucleophile, the hydrosulfide ion (HS™).[3]

» Nucleophilic Attack: Add two equivalents of acrylonitrile to one equivalent of hydrogen
sulfide. The hydrosulfide ion attacks the [3-carbon of an acrylonitrile molecule, forming a
carbanionic intermediate.[3][9]

o Protonation & Second Addition: The intermediate is protonated by a proton source (typically
water) to form 3-mercaptopropionitrile. This intermediate then reacts with a second molecule
of acrylonitrile to yield the final product, 3,3'-Thiodipropionitrile.[3]

o Parameter Control: The reaction is exothermic and requires careful temperature
management, typically maintained between 35°C and 40°C, to maximize yield (around 96-
98%) and prevent side reactions.[3][9]

Key Chemical Reactions

TDPN serves as a precursor for various derivatives through reactions targeting its functional
groups.

3,3'-Thiodipropionitrile

Reduction
(e.g., Hz/Catalyst)

Hydrolysis
(Acid/Base)

(3,3‘-Thiodipropionic Acid) (Bis(S-aminopropyI) sulfide} [Sulfoxide Derivative)

(Sulfone Derivative)
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Click to download full resolution via product page
Caption: Major chemical reaction pathways of 3,3'-Thiodipropionitrile.
Experimental Protocols:
e Acid-Catalyzed Hydrolysis to 3,3'-Thiodipropionic Acid[3][10]

o Prepare an aqueous solution of a mineral acid (e.g., hydrochloric or sulfuric acid) at a
concentration of 3 to 10 mol/L. The molar ratio of the acid to TDPN should be between 2.2
and 5.

o Heat the acid solution to between 70 and 120 °C.

o Gradually add 3,3'-Thiodipropionitrile to the heated acid solution. The addition rate must
be controlled to maintain the TDPN concentration in the reaction system at 5% by weight
or less to prevent a runaway exothermic reaction.[10]

o After the addition is complete, continue the reaction for 0.5 to 5 hours at the same
temperature to ensure complete hydrolysis.

o Isolate the product, 3,3'-Thiodipropionic acid, by cooling the reaction mixture to induce
crystallization, followed by filtration, washing with water, and drying. This method can
achieve yields of 96% or more.[10]

o Oxidation of the Thioether Group|[3]

o The thioether linkage in TDPN can be oxidized to form the corresponding sulfoxides and
sulfones.

o Select an appropriate oxidizing agent (e.g., hydrogen peroxide, peroxy acids). The choice
of agent and reaction conditions (temperature, solvent) determines whether the reaction
stops at the sulfoxide or proceeds to the sulfone.

o Dissolve TDPN in a suitable solvent.

o Add the oxidizing agent, often slowly and with cooling, to control the exothermic reaction.
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o Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or
Gas Chromatography (GC).

o Upon completion, isolate the product through standard workup procedures such as
extraction and purification via chromatography or recrystallization.

e Reduction of Nitrile Groups[3]

o The terminal nitrile groups can be reduced to primary amines, yielding a diamine with a
central thioether linkage.

o Common reducing agents for this transformation include lithium aluminum hydride (LiAIH4)
or catalytic hydrogenation (e.g., Hz gas with a Raney Nickel or Palladium catalyst).

o The reaction is typically carried out in an inert solvent (e.g., diethyl ether or THF for LiAlHa4)
under an inert atmosphere.

o For catalytic hydrogenation, the reaction is conducted under pressure in a specialized
apparatus.

o Careful control of temperature and pressure is crucial for achieving high yields and
selectivity.

o The resulting diamine product is isolated after an appropriate workup to remove the
reducing agent and catalyst.

Applications and Relevance
The versatile chemistry of 3,3'-Thiodipropionitrile has led to its use in various fields.

o Chemical Intermediate: It is a key precursor for synthesizing 3,3'-Thiodipropionic acid, an
antioxidant and preservative.[3][5]

e Solvent: Its polarity makes it a selective solvent, particularly in the petrochemical industry for
extracting aromatic compounds.[3][4]

o Polymer Science: TDPN is used as a monomer or an additive in polymer synthesis, where its
incorporation can modify the properties of the final material.[3]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b089633
https://www.benchchem.com/product/b089633?utm_src=pdf-body
https://www.benchchem.com/product/b089633
https://chemdad.com/index.php?c=article&id=2578
https://www.benchchem.com/product/b089633
https://www.echemi.com/products/pid_Seven1334-33-thiodipropionitrile.html
https://www.benchchem.com/product/b089633
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Emerging Research: It has been investigated as a component in formulations for battery
electrode coatings in lithium-ion batteries, leveraging its physical properties like boiling point
and polarity.[3]

For drug development professionals, while TDPN itself is not a pharmaceutical, its nitrile
groups are a common pharmacophore.[11] The study of its reactivity and metabolism provides
insights into the behavior of more complex nitrile-containing drug candidates. Its derivatives,
such as those resulting from hydrolysis or reduction, can serve as building blocks in medicinal
chemistry.[3][12]

Safety Information

3,3'-Thiodipropionitrile is classified as an irritant and requires careful handling.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][4]

o Precautionary Statements: P261 (Avoid breathing mist/vapors), P280 (Wear protective
gloves/eye protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1][13]

o Personal Protective Equipment: Use of safety goggles, chemical-resistant gloves, and a
respirator (e.g., dust mask type N95) is recommended, especially when working in a well-
ventilated area.[1][14]

o Storage: Store in a tightly closed container in a dry, well-ventilated place. It is classified as a
combustible liquid.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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